3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%

• IUPAC Name: 5-(4-piperidin-1-ylsulfonylphenyl)pyridin-3-ol
• InChI: InChI=1S/C16H18N2O3S/c19-15-10-14(11-17-12-15)13-4-6-16(7-5-13)22(20,21)18-8-2-1-3-9-18/h4-7,10-12,19H,1-3,8-9H2
• InChI Key: MKQNPFRQOMBDME-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CN=C3)O
• Molecular Formula: C16H18N2O3S
• DSSTOX Substance ID: DTXSID20683258
• Molecular Weight: 318.4 g/mol
• CAS RN: 1261940-84-4

Description

3-Hydroxy-5-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, or 3-H-5-[4-(PIPES)]P, is a synthetic compound that is used in the synthesis of various organic compounds. It is a highly versatile molecule that can be used in a variety of applications, including in the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also a key intermediate in the synthesis of a wide range of organic compounds, including amino acids, peptides, and proteins. 3-H-5-[4-(PIPES)]P is a highly reactive molecule that can be used in a variety of synthetic reactions, including alkylation, acylation, and amination.

Scientific Research Applications

3-H-5-[4-(PIPES)]P is a highly versatile molecule that can be used in a variety of scientific research applications. It is used in the synthesis of a wide range of organic compounds, including amino acids, peptides, and proteins. It is also used in the synthesis of pharmaceuticals, agrochemicals, and dyes. 3-H-5-[4-(PIPES)]P has also been used in the synthesis of a variety of novel compounds, including polymers, organometallic complexes, and metal-organic frameworks.

Mechanism of Action

The mechanism of action of 3-H-5-[4-(PIPES)]P is not well understood. It is believed that the molecule acts as a nucleophile, reacting with electrophilic substrates to form covalent bonds. This reaction is believed to be facilitated by the presence of a base, such as triethylamine, which acts as a catalyst. The reaction is also believed to be facilitated by the presence of a solvent, such as dichloromethane, which helps to solvate the reactants and products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-H-5-[4-(PIPES)]P have not been extensively studied. However, it is believed that the molecule may have some effects on the body, as it is a highly reactive molecule. It is possible that the molecule may interact with certain proteins or enzymes, and may have an effect on the activity of these proteins or enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-H-5-[4-(PIPES)]P in laboratory experiments include its high reactivity and its ability to be used in a variety of synthetic reactions. The molecule is also relatively inexpensive, making it a cost-effective option for laboratory experiments. The main limitation of using 3-H-5-[4-(PIPES)]P in laboratory experiments is that it is a highly reactive molecule, and can react with other molecules in the laboratory environment. This can lead to unwanted side reactions, which can affect the results of the experiment.

Future Directions

The future directions of research on 3-H-5-[4-(PIPES)]P include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of novel compounds. Additionally, further research into the mechanism of action of 3-H-5-[4-(PIPES)]P could lead to the development of more effective and efficient synthetic methods. Finally, research into the potential toxicity of 3-H-5-[4-(PIPES)]P could lead to the development of safer and more effective compounds for use in laboratory experiments.

Synthesis Methods

3-H-5-[4-(PIPES)]P can be synthesized through a variety of methods. The most common method of synthesis is the reaction of piperidine-1-sulfonyl chloride with 3-hydroxy-5-phenylpyridine. This reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The reaction is typically carried out at room temperature, and the product is isolated by filtration and recrystallization. Other methods of synthesis include the reaction of piperidine-1-sulfonyl chloride with 3-hydroxy-5-methylpyridine, or the reaction of piperidine-1-sulfonyl chloride with 3-hydroxy-5-methoxypyridine.